Cas no 1156220-85-7 (2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline)

• Product Name: 2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline
• CAS No: 1156220-85-7
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 4573634
• Update Time: 2025-11-02

2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(thiomorpholin-4-ylmethyl)aniline
• Benzenamine, 2-methyl-3-(4-thiomorpholinylmethyl)-
• 2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline

• Inchi： 1S/C12H18N2S/c1-10-11(3-2-4-12(10)13)9-14-5-7-15-8-6-14/h2-4H,5-9,13H2,1H3
• InChI Key： PVNZJSSCDHVCQR-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(CN2CCSCC2)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline

Comprehensive Overview of 2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline (CAS No. 1156220-85-7): Properties, Applications, and Industry Insights

The chemical compound 2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline (CAS No. 1156220-85-7) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. This aniline derivative, characterized by its thiomorpholine and methyl-substituted structure, exhibits unique physicochemical properties that make it valuable for synthetic applications. With a molecular formula of C₁₂H₁₈N₂S, this compound bridges the gap between heterocyclic chemistry and amine-based intermediates, offering researchers a versatile building block for drug discovery and material science.

Recent trends in structure-activity relationship (SAR) studies highlight the importance of thiomorpholine-containing compounds like 1156220-85-7. The sulfur atom in the thiomorpholine ring enhances electron density distribution, potentially improving binding affinity in biological systems. This aligns with growing industry demand for privileged scaffolds in medicinal chemistry, as evidenced by increased patent filings and PubMed citations for similar structures. The compound's logP value (predicted ~2.8) suggests favorable membrane permeability, a hot topic in blood-brain barrier (BBB) research for CNS-targeted therapeutics.

Synthetic routes to 2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline typically involve reductive amination between 2-methyl-3-aminobenzaldehyde and thiomorpholine, followed by purification via column chromatography. Analytical characterization by HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), a critical parameter for pharmaceutical intermediates. Researchers frequently search for "thiomorpholine synthesis optimization" and "aniline derivative stability" - questions directly relevant to handling this compound under various conditions.

In material science applications, the electron-donating properties of the aniline moiety combined with the thiomorpholine's conformational flexibility make CAS 1156220-85-7 a candidate for developing conductive polymers and organic semiconductors. This connects to trending research in flexible electronics and energy storage materials, where such hybrid structures show promise for improving charge transport characteristics. The compound's thermal stability (decomposition point ~215°C) further supports these advanced applications.

From a commercial perspective, suppliers typically offer 2-methyl-3-[(thiomorpholin-4-yl)methyl]aniline in gram to kilogram quantities with certificates of analysis (CoA). Pricing trends reflect growing demand, with current market values ranging $150-$300 per gram for research-grade material. Regulatory status varies by region, but proper SDS documentation and GMP-compliant handling procedures ensure safe laboratory use. Frequent search queries like "buy 1156220-85-7" and "thiomorpholine analog suppliers" indicate strong market interest.

Future research directions may explore the compound's potential in catalysis (as ligand design) or bioconjugation techniques. The presence of both aromatic amine and thioether functionalities allows diverse post-synthetic modifications, a feature increasingly important in click chemistry applications. As the pharmaceutical industry shifts toward fragment-based drug discovery, such multifunctional building blocks will likely see expanded utilization.

Environmental and safety considerations for CAS 1156220-85-7 include standard amine handling precautions and proper waste disposal protocols. While not classified as highly hazardous, its photosensitivity requires amber glass storage under inert atmosphere - a detail often searched alongside "chemical storage best practices". These operational aspects are crucial for maintaining compound integrity during long-term research projects.